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Compound of Interest

Compound Name: Pigment green 8

Cat. No.: B1630578

In-Depth Technical Guide to C.I. 10006 (Pigment
Green 8)

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.1. 10006, commercially known as Pigment Green 8, is a synthetic organic pigment belonging
to the nitroso chemical class. Its IUPAC name is Sodium tris(1,2-Naphthoquinone 1-Oximato-
0,0"ferrate(1-). This document provides a comprehensive overview of its synthesis pathways,
characterization methods, and key properties, tailored for a technical audience. While its
primary application is as a colorant in various industries, including cosmetics and coatings, the
detailed chemical information presented here is valuable for researchers in materials science
and related fields.

Chemical Identity of C.I. 10006:
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Parameter Value

Common Name Pigment Green 8
C.l. Name C.1. 10006

CAS Number 16143-80-9
Molecular Formula CsoHisFeNsNaOs
Molecular Weight 595.32 g/mol

) A coordination complex of iron with 1-nitroso-2-
Chemical Structure

naphthol
Appearance Dark green powder
Solubility Insoluble in water and common organic solvents

Synthesis Pathways

The synthesis of C.I. 10006 is a two-step process. The first step involves the synthesis of the
ligand, 1-nitroso-2-naphthol, from 2-naphthol. The second step is the complexation of this
ligand with an iron salt to form the final pigment.

Step 1: Synthesis of 1-Nitroso-2-naphthol

The synthesis of 1-nitroso-2-naphthol is achieved through the nitrosation of 2-naphthol using
nitrous acid. The nitrous acid is typically generated in situ from sodium nitrite and a mineral
acid, such as sulfuric or hydrochloric acid.[1][2][3]

Figure 1: Synthesis pathway of 1-nitroso-2-naphthol.
Experimental Protocol for 1-Nitroso-2-naphthol Synthesis:

e Dissolve 10 g of 2-naphthol in a solution of 2.8 g of sodium hydroxide in 100 ml of water, and
then dilute with water to a total volume of 200 ml.

e Add a solution of 5 g of sodium nitrite in a small amount of water to the 2-naphthol solution.

o Cool the mixture to below 5°C using an ice bath (approximately 100 g of ice).
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Slowly add 140 ml of 10% sulfuric acid with constant stirring, ensuring the temperature
remains below 5°C.

A pale yellow precipitate of 1-nitroso-2-naphthol will form.

Allow the mixture to stand for 2 hours to ensure complete precipitation.

Filter the precipitate and wash it with water until the washings are only slightly acidic.

Step 2: Synthesis of C.I. 10006 (Pigment Green 8)

The final pigment is formed by the coordination of 1-nitroso-2-naphthol with a ferrous salt,
typically ferrous sulfate, in an agueous medium. The precipitation is completed by the addition
of a dilute alkali.

Figure 2: Synthesis pathway of C.l. 10006.
Experimental Protocol for C.l. 10006 Synthesis:
e Prepare an aqueous suspension of 1-nitroso-2-naphthol.

» Add a solution of ferrous sulfate. A typical molar ratio is approximately one atom of iron for
every three molecules of 1-nitroso-2-naphthol.

o Complete the precipitation of the pigment by adding a dilute solution of an alkali, such as
sodium carbonate.

e The resulting green pigment is then isolated by filtration and washing.

Characterization Methods

A variety of analytical techniques are employed to characterize C.l. 10006, ensuring its quality
and consistency.
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Figure 3: Experimental workflow for the characterization of C.I. 10006.

Spectroscopic Methods

UV-Visible (UV-Vis) Spectroscopy: This technique is crucial for characterizing the color
properties of the pigment. For a green pigment like C.l. 10006, the UV-Vis spectrum is
expected to show strong absorbance in the blue and red regions of the visible spectrum, with
a corresponding high transmittance or reflectance in the green region.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional
groups present in the molecule. The spectrum of C.l. 10006 would show characteristic bands
for the N-O stretching vibrations of the nitroso group, C=0 stretching of the quinone moiety,
and aromatic C-H and C=C stretching vibrations from the naphthol rings. The coordination to
the iron center would also influence the positions of these bands.

Raman Spectroscopy: Raman spectroscopy provides complementary information to FTIR
and is particularly useful for identifying the metal-ligand bonds and the overall molecular
structure. It is a non-destructive technique that can be used to analyze the pigment directly in
its solid state.
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» X-Ray Fluorescence (XRF) Spectroscopy: XRF is an elemental analysis technique used to
confirm the presence of iron in the pigment.

Physicochemical Properties

A post-synthesis coating process with kaolin has been shown to improve the thermal stability
and tinting power of Pigment Green 8. The following table summarizes the quantitative
improvements reported in a patent for this process.

Table of Improved Properties of Coated C.l. 10006:

Initial

Kaolin Mesh Accelerator Ball Milling Tinting Power Decompositio

Size JS-C (9) Time (h) Increase n Temperature
(°C)

1000 0.015 4 105% 312

3000 0.08 6 107% 316

4000 0.1 6 107% 317

6000 0.065 10 106% 315

Uncoated - - - 289

Data extracted from patent CN102516810A.

Conclusion

C.1. 10006 (Pigment Green 8) is a historically significant green pigment with well-established
synthesis and characterization methodologies. This guide has provided detailed protocols and
workflows relevant to researchers and professionals in chemical and materials sciences. The
synthesis is straightforward, involving the nitrosation of 2-naphthol followed by iron
complexation. Characterization relies on a suite of spectroscopic techniques to ensure the
structural integrity and colorimetric properties of the final product. Further research, particularly
in post-synthesis modifications, continues to enhance the performance of this versatile
pigment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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